Cas no 2034491-14-8 (N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide)

N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide structure
2034491-14-8 structure
Product Name:N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
CAS No:2034491-14-8
MF:C17H14F3NO5S2
MW:433.421972751617
CID:5338816
Update Time:2025-07-08

N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide
    • N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
    • N-[2-hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]-4-(trifluoromethoxy)benzenesulfonamide
    • Inchi: 1S/C17H14F3NO5S2/c18-17(19,20)26-12-1-3-13(4-2-12)28(23,24)21-9-14(22)16-6-5-15(25-16)11-7-8-27-10-11/h1-8,10,14,21-22H,9H2
    • InChI Key: LPQVLFFHCJJDOL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OC(F)(F)F)(NCC(C1=CC=C(C2=CSC=C2)O1)O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 605
  • XLogP3: 3.4
  • Topological Polar Surface Area: 125

N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6517-1369-2μmol
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
2034491-14-8
2μmol
$57.0 2023-09-08
Life Chemicals
F6517-1369-5μmol
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
2034491-14-8
5μmol
$63.0 2023-09-08
Life Chemicals
F6517-1369-10μmol
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
2034491-14-8
10μmol
$69.0 2023-09-08
Life Chemicals
F6517-1369-20μmol
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
2034491-14-8
20μmol
$79.0 2023-09-08
Life Chemicals
F6517-1369-1mg
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
2034491-14-8
1mg
$54.0 2023-09-08
Life Chemicals
F6517-1369-2mg
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
2034491-14-8
2mg
$59.0 2023-09-08
Life Chemicals
F6517-1369-3mg
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
2034491-14-8
3mg
$63.0 2023-09-08
Life Chemicals
F6517-1369-4mg
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
2034491-14-8
4mg
$66.0 2023-09-08
Life Chemicals
F6517-1369-5mg
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
2034491-14-8
5mg
$69.0 2023-09-08
Life Chemicals
F6517-1369-10mg
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
2034491-14-8
10mg
$79.0 2023-09-08

Additional information on N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide

Research Briefing on N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS: 2034491-14-8)

In recent years, the compound N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS: 2034491-14-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique structural features including a thiophene-furan hybrid and a trifluoromethoxy group, has shown promising potential in various therapeutic applications. This briefing aims to provide an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide involves a multi-step process that includes the coupling of thiophene and furan moieties, followed by sulfonamide formation. Recent studies have optimized the synthetic route to improve yield and purity, making it more feasible for large-scale production. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the compound's structure and purity, ensuring its suitability for further biological evaluation.

Pharmacological studies have revealed that this compound exhibits notable activity against a range of biological targets. Preliminary in vitro assays indicate potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, molecular docking simulations have demonstrated strong binding affinity to certain protein targets, further supporting its therapeutic potential. These findings are particularly relevant for the development of novel treatments for chronic inflammatory diseases and certain types of cancer.

Recent in vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic properties. Animal models have shown favorable bioavailability and tissue distribution, with minimal off-target effects. However, challenges such as metabolic stability and potential toxicity at higher doses remain areas of active investigation. Researchers are currently exploring structural modifications to enhance the compound's efficacy and safety profile.

In conclusion, N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.